Cas no 1804448-85-8 (2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine
• CAS No: 1804448-85-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4866156
• Update Time: 2025-05-22

2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H6ClF2NO2/c1-13-3-2-11-6(8)4(5(3)12)7(9)10/h2,7H,1H3,(H,11,12)
• InChI Key： PFJUROXASFQFMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=CN1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3

Additional information on 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine

2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine, identified by the CAS number 1804448-85-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a chlorine atom, a difluoromethyl group, a hydroxyl group, and a methoxy group, makes this compound unique and versatile in its chemical reactivity and biological activity.

The structure of 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 5. The chlorine atom at position 2 imparts electron-withdrawing effects, while the difluoromethyl group at position 3 introduces additional fluorine atoms, which are known for their high electronegativity and potential bioactivity. The hydroxyl group at position 4 and the methoxy group at position 5 contribute to the compound's polarity and hydrogen bonding capabilities. These features collectively make this compound an interesting target for research in medicinal chemistry, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine as a lead compound in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in the context of treating diseases like cancer and neurodegenerative disorders. For instance, researchers have reported that this compound exhibits inhibitory activity against certain kinases involved in cell signaling pathways. This makes it a promising candidate for further optimization into potent therapeutic agents.

In addition to its medicinal applications, 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine has also found relevance in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has been investigated. For example, studies have shown that this compound can act as a precursor for herbicides or fungicides due to its structural similarity to known active compounds in these categories.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Common approaches include nucleophilic substitution, electrophilic substitution, and coupling reactions. Researchers have developed efficient synthetic routes that minimize the use of hazardous reagents while maximizing yield and purity. These advancements have made the compound more accessible for large-scale production and further experimentation.

The physical properties of 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine, such as its melting point, solubility, and stability under various conditions, have been thoroughly characterized using modern analytical techniques like NMR spectroscopy and mass spectrometry. These properties are critical for determining its suitability in different applications. For example, its high solubility in polar solvents makes it ideal for use in aqueous-based formulations.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity profiles of 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine. Results indicate that under specific environmental conditions, the compound can undergo microbial degradation into less harmful byproducts. However, further research is needed to fully understand its long-term ecological effects.

The future outlook for 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine is bright due to its versatility and potential for further functionalization. Researchers are exploring ways to modify its structure to enhance its bioavailability or expand its range of applications. For instance, efforts are underway to develop prodrugs or delivery systems that improve its pharmacokinetic properties.

In conclusion, CAS No:1804448-85-8, or 2-Chloro-3-(difluoromethyl)-4-hydroxy-5-methoxypyridine, represents a valuable addition to the arsenal of compounds available for addressing complex challenges in medicine and agriculture. Its unique chemical structure and diverse functional groups make it a subject of intense scientific interest. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science.